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Compound of Interest

Compound Name:
4-Nonyl Phenol Monoethoxylate-

d4

Cat. No.: B15598958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and biological significance of 4-Nonyl Phenol Monoethoxylate-d4. This

deuterated analog of 4-Nonyl Phenol Monoethoxylate serves as a crucial internal standard for

the quantitative analysis of nonylphenol ethoxylates in various matrices.

Core Chemical Properties
4-Nonyl Phenol Monoethoxylate-d4 is a synthetic compound where four hydrogen atoms on

the ethoxylate chain have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based analytical methods, as it is chemically identical

to the non-deuterated form but has a distinct molecular weight.

Table 1: General Chemical Properties of 4-Nonyl Phenol Monoethoxylate-d4
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Property Value Source(s)

CAS Number 2733264-27-0 [1]

Molecular Formula C₁₇H₂₄D₄O₂

Molecular Weight 268.43 g/mol [2]

Synonyms

2-(4-Nonylphenoxy)ethanol-d4,

2-(p-Nonylphenoxy)ethanol-d4,

Ethylene Glycol Mono-p-

nonylphenyl Ether-d4

[3]

Physical Form Neat [3]

Table 2: Estimated Physical Properties of Nonyl Phenol Monoethoxylate (Non-Deuterated)

Property Value Source(s)

Boiling Point > 200 °C [4]

Melting Point < 0 °C [4]

Density ~1.02 - 1.29 g/cm³ [4]

Water Solubility Dispersible [4]

Synthesis and Manufacturing
The industrial production of nonylphenol ethoxylates involves a two-step process. The

synthesis of 4-Nonyl Phenol Monoethoxylate-d4 would follow a similar pathway, utilizing a

deuterated ethylene oxide in the final step.
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Caption: General synthesis pathway for nonylphenol ethoxylates.

The initial step is the synthesis of nonene through the oligomerization of propene, catalyzed by

an acid such as polyphosphoric acid.[5] This results in a complex mixture of nonene isomers.[5]

The second step is the acid-catalyzed alkylation of phenol with the nonene mixture to produce

nonylphenol.[5] Finally, ethoxylation of nonylphenol with ethylene oxide (or deuterated ethylene

oxide for the d4 variant) under basic conditions yields the nonylphenol ethoxylate.[5]

Experimental Protocols: Analysis of Nonylphenol
Ethoxylates
4-Nonyl Phenol Monoethoxylate-d4 is primarily used as an internal standard in analytical

methods for the detection and quantification of nonylphenol and its ethoxylates in

environmental and biological samples. Liquid chromatography coupled with tandem mass

spectrometry (LC/MS/MS) is a highly sensitive and specific method for this purpose.[6]
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General LC/MS/MS Protocol:

Sample Preparation:

Solid samples (e.g., textiles, sediment) are typically extracted with an organic solvent like

methanol or acetonitrile, often using ultrasonication.[6][7]

Liquid samples (e.g., water) may undergo solid-phase extraction (SPE) to concentrate the

analytes and remove interfering matrix components.

The sample extract is then spiked with a known concentration of 4-Nonyl Phenol
Monoethoxylate-d4 as an internal standard.

Chromatographic Separation:

An aliquot of the prepared sample is injected into a high-performance liquid

chromatography (HPLC) system.

Separation is typically achieved on a reverse-phase C18 column.[6]

A gradient elution with a mobile phase consisting of an aqueous component (e.g.,

ammonium acetate in water) and an organic component (e.g., acetonitrile) is commonly

used.[6]

Mass Spectrometric Detection:

The eluent from the HPLC is introduced into a tandem mass spectrometer, usually

equipped with an electrospray ionization (ESI) source operating in positive or negative ion

mode.[6]

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which

provides high selectivity and sensitivity.[6]

Specific precursor-to-product ion transitions are monitored for the target analytes and the

deuterated internal standard.
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Caption: General workflow for the analysis of nonylphenol ethoxylates.

Biological Activity and Signaling Pathways
While 4-Nonyl Phenol Monoethoxylate-d4 itself is used for analytical purposes, the non-

deuterated parent compound, along with its degradation product 4-nonylphenol, are well-
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documented endocrine disruptors.[8] These compounds are considered xenoestrogens,

meaning they can mimic the effects of estrogen in the body.[9]

The primary mechanism of action is through the binding to estrogen receptors (ERα and ERβ),

which can lead to the activation or inhibition of estrogen-responsive genes. This can disrupt

normal endocrine function and has been associated with various adverse health effects,

including reproductive and developmental problems.

In addition to interacting with estrogen receptors, nonylphenol has been shown to activate the

constitutive androstane receptor (CAR), a nuclear receptor involved in the detoxification of

foreign chemicals.[3]
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Caption: Simplified signaling pathway of nonylphenol as an endocrine disruptor.
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In summary, 4-Nonyl Phenol Monoethoxylate-d4 is an indispensable tool for the accurate

measurement of nonylphenol ethoxylates. Understanding its chemical properties and the

biological effects of its non-deuterated counterpart is essential for researchers in environmental

science, toxicology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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